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Abstract

Trimethylsilyl-D-(+)-trehalose, a fully silylated derivative of the natural disaccharide D-(+)-
trehalose, presents a unique modification of a molecule renowned for its bioprotective
properties. The substitution of all eight hydroxyl groups with trimethylsilyl (TMS) moieties
dramatically alters its physicochemical characteristics, transforming the hydrophilic sugar into a
lipophilic compound. This guide provides a comprehensive overview of Trimethylsilyl-D-(+)-
trehalose, including its chemical properties, synthesis, and potential applications, with a focus
on its relevance to drug development and life sciences research. While direct biological studies
on this specific derivative are limited, this guide also extrapolates potential functionalities based
on the extensive research of its parent compound, D-(+)-trehalose, and other trehalose
analogs.

Core Chemical and Physical Properties

Trimethylsilyl-D-(+)-trehalose, also known as octakis(trimethylsilyl)-a,a-D-trehalose, is a
derivative of D-(+)-trehalose where all hydroxyl groups have been replaced by trimethylsilyl
ethers. This structural modification significantly impacts its properties.
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Property Value Reference

Molecular Formula C36Hs6011Sis [1]

Molecular Weight 919.75 g/mol [1]
trimethyl({[(2R,3R,4S,5R,6R)-3
,4,5-tris[(trimethylsilyl)oxy]-6-
{[(2R,3R,4S,5R,6R)-3,4,5-

IUPAC Name tris[(trimethylsilyl)oxy]-6- [1]
{[(trimethylsilyl)oxy]methyl}oxa
n-2-ylloxy}oxan-2-
ylImethoxy})silane

CAS Number 42390-78-3 [1]
White or almost white crystals

Appearance [2]

(for the parent compound)
Expected to have high
- solubility in organic solvents
Solubility Inferred

and low solubility in water due

to its per-silylated nature.

Synthesis and Characterization

The synthesis of Trimethylsilyl-D-(+)-trehalose involves the complete silylation of D-(+)-

trehalose. This is a common protection strategy in carbohydrate chemistry.

General Synthesis Protocol

A general method for the per-silylation of a sugar like trehalose involves reacting it with an

excess of a silylating agent, such as trimethylsilyl chloride (TMS-CI) or

bis(trimethylsilyl)acetamide (BSA), in the presence of a base like pyridine or imidazole. The

reaction is typically carried out in an anhydrous solvent.

Experimental Workflow for Synthesis:

Caption: General workflow for the synthesis of Trimethylsilyl-D-(+)-trehalose.
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Detailed Hypothetical Protocol:

» To a solution of D-(+)-trehalose in anhydrous pyridine, an excess of trimethylsilyl chloride is
added dropwise at 0 °C.

e The reaction mixture is stirred at room temperature until completion, which can be monitored
by thin-layer chromatography (TLC).

e The reaction is quenched by the addition of methanol.

e The solvent is removed under reduced pressure, and the residue is partitioned between
water and an organic solvent (e.g., diethyl ether).

e The organic layer is washed with brine, dried over anhydrous sodium sulfate, and
concentrated.

e The crude product is purified by column chromatography on silica gel to yield the pure
Trimethylsilyl-D-(+)-trehalose.

Characterization Data

While a specific peer-reviewed spectrum for Trimethylsilyl-D-(+)-trehalose is not readily
available in the searched literature, the following represents expected and reported data for
silylated sugars.

Mass Spectrometry: Gas chromatography-mass spectrometry (GC-MS) is a suitable technique
for the analysis of this volatile derivative.

lon (m/z) Relative Intensity Assignment

Data not available in search

results

Nuclear Magnetic Resonance (NMR) Spectroscopy: The 1H and 13C NMR spectra of the
parent D-(+)-trehalose are well-characterized[3]. For the trimethylsilyl derivative, the following
characteristic signals would be expected:
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e 1H NMR: A prominent singlet in the upfield region (around O ppm) corresponding to the
protons of the trimethylsilyl groups. The signals for the glucose protons would be shifted
compared to the parent trehalose.

e 13C NMR: Resonances corresponding to the carbons of the trimethylsilyl groups would
appear in the upfield region. The signals for the glucose carbons would also be shifted due to
the silylation.

Potential Applications and Biological Relevance

Direct experimental evidence for the biological activity of Trimethylsilyl-D-(+)-trehalose is
scarce in the available literature. However, its properties as a lipophilic analog of trehalose
suggest several potential areas of application, primarily leveraging the well-documented
bioprotective effects of its parent compound.

Enhanced Cellular Uptake

A major limitation in the therapeutic application of trehalose is its poor permeability across
mammalian cell membranes[4]. The hydrophobic nature of Trimethylsilyl-D-(+)-trehalose
could facilitate its passage through the lipid bilayer. Intracellularly, it is hypothesized that
cellular esterases could cleave the silyl ether bonds, releasing native trehalose.

Hypothesized Cellular Uptake and Action:
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Caption: Hypothesized mechanism of cellular uptake and action of Trimethylsilyl-D-(+)-
trehalose.

Induction of Autophagy and Neuroprotection

Trehalose is a known inducer of autophagy, a cellular process for degrading and recycling
damaged components. This mechanism is believed to be central to its neuroprotective effects
in models of neurodegenerative diseases[5]. By potentially delivering trehalose more efficiently
into cells, Trimethylsilyl-D-(+)-trehalose could be a more potent pro-autophagic agent.

Signaling Pathway of Trehalose-Induced Autophagy:

© 2026 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b1640652/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-trimethylsilyl-d-trehalose
https://www.benchchem.com/product/b1640652/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethylsilyl-d-trehalose
https://www.benchchem.com/product/b1640652/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethylsilyl-d-trehalose
https://www.mdpi.com/1420-3049/29/9/2088
https://www.benchchem.com/product/b1640652/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-trimethylsilyl-d-trehalose
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640652?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

(Autophagy & Lysosomal Genes)
Gutophagosome FormatiorD

Click to download full resolution via product page

Caption: Simplified signaling pathway of trehalose-induced autophagy via mTORC1 and TFEB.

Protein and Cell Stabilization

Trehalose is widely used as a stabilizer for proteins, cells, and tissues during stress conditions
like freezing and dehydration[6]. While the hydrophilic nature of trehalose is crucial for its
interaction with water and biomolecules, the potential for Trimethylsilyl-D-(+)-trehalose to be
deprotected intracellularly could extend these benefits to the intracellular environment more

effectively.
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Future Directions and Conclusion

Trimethylsilyl-D-(+)-trehalose is a chemically modified form of a highly beneficial natural
product. Its enhanced lipophilicity opens up possibilities for improved bioavailability and cellular
uptake, which are significant hurdles for the therapeutic use of trehalose. However, there is a
clear need for further research to:

Develop and publish detailed and optimized synthesis and purification protocols.

Fully characterize the compound using modern analytical techniques, including 1D and 2D
NMR spectroscopy.

Conduct in vitro and in vivo studies to directly assess its biological activity, including its ability

to induce autophagy and protect cells from stress.

Investigate its metabolic fate and potential toxicity.

In conclusion, Trimethylsilyl-D-(+)-trehalose represents a promising pro-drug approach to
harness the therapeutic potential of trehalose. This guide provides a foundational
understanding for researchers and drug development professionals interested in exploring the
potential of this and other modified carbohydrates. The extrapolation from the known functions
of D-(+)-trehalose provides a strong rationale for the continued investigation of its silylated
derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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